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Compound of Interest

Compound Name: Hodgkinsine

Cat. No.: B8070002 Get Quote

Essential Safety and Handling Guide for
Hodgkinsine
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the personal protective equipment (PPE)

and procedures for safely handling Hodgkinsine in a laboratory setting. Adherence to these

protocols is crucial for ensuring personnel safety and maintaining a secure research

environment. While Hodgkinsine is not currently classified as a hazardous substance, its

potent pharmacological activity as a dual mu-opioid receptor agonist and NMDA receptor

antagonist necessitates careful handling to prevent accidental exposure.[1] It is recommended

to consider this material hazardous until more comprehensive toxicological data becomes

available.[2]

Key Physicochemical and Safety Data
A summary of the essential data for Hodgkinsine is presented below. Note that specific

quantitative toxicity data, such as an LD50 or Occupational Exposure Limit (OEL), is not readily

available in public literature.
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Property Value Source

Molecular Formula C₃₃H₃₈N₆ [1]

Molar Mass 518.709 g·mol⁻¹ [1]

IUPAC Name

(3aR,8bR)-5,8b-

bis[(3aR,8bR)-3-methyl-

1,2,3a,4- tetrahydropyrrolo[2,3-

b]indol-8b-yl]-3-methyl-

1,2,3a,4- tetrahydropyrrolo[2,3-

b]indole

[1]

CAS Number 18210-71-4

Appearance Solid

Solubility
Soluble in methanol and

DMSO

Storage -20°C

Stability ≥ 4 years at -20°C

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Hodgkinsine to ensure that the

appropriate PPE is selected. The following are the minimum recommended PPE for handling

this compound.
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PPE Category Specification Rationale

Hand Protection Nitrile gloves

Prevents direct skin contact.

Double-gloving is

recommended when handling

stock solutions or performing

procedures with a high risk of

splashing.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes

and airborne particles.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area.

Use a certified fume hood

when weighing the solid

compound or preparing

solutions to avoid inhalation of

dust or aerosols.

Operational Plan for Handling and Disposal
A systematic approach to handling and disposing of Hodgkinsine is critical to minimize

exposure and environmental contamination.

Workflow for Safe Handling of Hodgkinsine
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A streamlined workflow for the safe handling of Hodgkinsine.
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Step-by-Step Handling Procedures:
Preparation:

Conduct a thorough risk assessment for the planned experiment.

Don the appropriate PPE as specified in the table above.

Prepare a designated work area in a certified chemical fume hood.

Handling:

When weighing the solid, use a microbalance within the fume hood to minimize the risk of

inhalation.

To prepare a stock solution, dissolve the solid Hodgkinsine in a suitable solvent such as

methanol or DMSO, ensuring the container is purged with an inert gas.

Perform all experimental procedures involving Hodgkinsine within the fume hood.

Cleanup and Disposal:

Decontamination of Labware: Thoroughly rinse any glassware or equipment that has come

into contact with Hodgkinsine with an appropriate solvent (e.g., ethanol or acetone),

collecting the rinsate in a designated chemical waste container. Following the solvent

rinse, wash the labware with soap and water.

Waste Segregation: Collect all waste Hodgkinsine, including the pure compound and any

solutions, in a dedicated, clearly labeled, and sealed waste container marked "Chemical

Waste for Incineration". Contaminated materials such as gloves, weighing paper, and

pipette tips should be collected in a separate, sealed bag or container also labeled for

chemical waste disposal.

Disposal: Do not dispose of Hodgkinsine in the standard trash or down the drain. Store

the sealed waste container in a designated, secure area for chemical waste, away from

incompatible materials, until it can be collected by an approved waste management

service for incineration.
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Doffing PPE: Remove PPE in the correct order to avoid cross-contamination and dispose

of it in the appropriate waste stream.

Emergency Procedures
In the event of an accidental exposure or spill, immediate action is crucial.

Spill Response Workflow
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A logical workflow for responding to a Hodgkinsine spill.
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Exposure Response:
Skin Contact: Immediately wash the affected area with soap and water.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open. Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Signaling Pathway of Hodgkinsine
Hodgkinsine exerts its analgesic effects through a dual mechanism of action, acting as both a

mu-opioid receptor agonist and an NMDA receptor antagonist. This dual activity is of significant

interest as it mirrors the mechanisms of some clinically effective analgesics.
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The dual signaling pathway of Hodgkinsine leading to analgesia.

Experimental Protocol: Hot-Plate Test for Analgesic
Activity
The following is a detailed methodology for assessing the analgesic effects of Hodgkinsine
using a hot-plate test in mice.

Animal Acclimation:
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Acclimate mice to the laboratory environment for a specified period before the experiment.

Habituate the mice to the testing apparatus to minimize stress-induced responses.

Apparatus:

Utilize a hot-plate apparatus consisting of a heated surface maintained at a constant

temperature (e.g., 55 ± 0.5 °C).

Baseline Measurement:

Individually place each mouse on the hot plate and record the time until it exhibits a

nociceptive response (e.g., licking a hind paw or jumping). This is the baseline latency.

Establish a cut-off time (e.g., 30-45 seconds) to prevent tissue damage.

Compound Administration:

Administer Hodgkinsine or a vehicle control to the mice via the desired route (e.g.,

intraperitoneal injection).

Post-Treatment Measurement:

At predetermined time intervals after administration (e.g., 30, 60, 90 minutes), place the

mice back on the hot plate and record their response latency.

Data Analysis:

Calculate the percentage of maximum possible effect (%MPE) for each animal at each

time point to quantify the analgesic effect.

By adhering to these safety protocols and experimental guidelines, researchers can safely

handle Hodgkinsine and contribute to the understanding of its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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